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molecular formula C21H14O2 B8565653 4-Hydroxy-1-naphthyl-1'-naphthyl ketone CAS No. 432049-53-1

4-Hydroxy-1-naphthyl-1'-naphthyl ketone

Cat. No. B8565653
CAS RN: 432049-53-1
M. Wt: 298.3 g/mol
InChI Key: YFYYABPKWABGQX-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07045533B2

Procedure details

11.0 g of naphthalen-1-yl-(4-hydroxy-naphthalen-1-yl)-methanone and 6.1 g of potassium carbonate in 130 ml of acetone are stirred for 15 min at reflux. Then, within 2 min, a solution of 6.8 ml 1-bromopentane in 20 ml of acetone is added and the suspension is stirred for additional 22 h at reflux. Conventional workup and subsequent chromatography affords naphthalen-1-yl-(4-pentyloxy-naphthalen-1-yl)-methanone.
Name
naphthalen-1-yl-(4-hydroxy-naphthalen-1-yl)-methanone
Quantity
11 g
Type
reactant
Reaction Step One
Name
potassium carbonate
Quantity
6.1 g
Type
reactant
Reaction Step One
Name
acetone
Quantity
130 mL
Type
solvent
Reaction Step One
Name
1-bromopentane
Quantity
6.8 mL
Type
reactant
Reaction Step Two
Name
acetone
Quantity
20 mL
Type
solvent
Reaction Step Two
Name
naphthalen-1-yl-(4-pentyloxy-naphthalen-1-yl)-methanone

Identifiers

REACTION_CXSMILES
[C:1]1([C:11]([C:13]2[C:22]3[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=3)[C:16]([OH:23])=[CH:15][CH:14]=2)=[O:12])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1.C(=O)([O-])[O-].[K+].[K+].Br[CH2:31][CH2:32][CH2:33][CH2:34][CH3:35]>CC(C)=O>[C:1]1([C:11]([C:13]2[C:22]3[C:17](=[CH:18][CH:19]=[CH:20][CH:21]=3)[C:16]([O:23][CH2:31][CH2:32][CH2:33][CH2:34][CH3:35])=[CH:15][CH:14]=2)=[O:12])[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH:4]=[CH:3][CH:2]=1 |f:1.2.3|

Inputs

Step One
Name
naphthalen-1-yl-(4-hydroxy-naphthalen-1-yl)-methanone
Quantity
11 g
Type
reactant
Smiles
C1(=CC=CC2=CC=CC=C12)C(=O)C1=CC=C(C2=CC=CC=C12)O
Name
potassium carbonate
Quantity
6.1 g
Type
reactant
Smiles
C([O-])([O-])=O.[K+].[K+]
Name
acetone
Quantity
130 mL
Type
solvent
Smiles
CC(=O)C
Step Two
Name
1-bromopentane
Quantity
6.8 mL
Type
reactant
Smiles
BrCCCCC
Name
acetone
Quantity
20 mL
Type
solvent
Smiles
CC(=O)C

Conditions

Stirring
Type
CUSTOM
Details
the suspension is stirred for additional 22 h
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

TEMPERATURE
Type
TEMPERATURE
Details
at reflux
TEMPERATURE
Type
TEMPERATURE
Details
at reflux

Outcomes

Product
Details
Reaction Time
 2 min
Name
naphthalen-1-yl-(4-pentyloxy-naphthalen-1-yl)-methanone
Type
product
Smiles
C1(=CC=CC2=CC=CC=C12)C(=O)C1=CC=C(C2=CC=CC=C12)OCCCCC

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.